Cas no 1978667-67-2 ((4-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol)

• Product Name: (4-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol
• CAS No: 1978667-67-2
• MF: C₁₃H₉BrClFO
• MW: 315.565365552902
• CID: 6794066
• PubChem ID: 106761294
• Update Time: 2025-10-05

(4-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• MFCD34783946
• 1978667-67-2
• (4-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol

• Inchi： 1S/C13H9BrClFO/c14-10-7-6-9(12(16)11(10)15)13(17)8-4-2-1-3-5-8/h1-7,13,17H
• InChI Key： OWZUCTNLRBNYPR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1Cl)F)C(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 313.95093g/mol
• Monoisotopic Mass: 313.95093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (4-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol

Comprehensive Overview of (4-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol (CAS No. 1978667-67-2)

(4-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol is a halogen-substituted aromatic alcohol with the CAS registry number 1978667-67-2. This compound belongs to the class of aryl alcohols, which are widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique structural features, including bromo, chloro, and fluoro substituents, make it a valuable building block for designing molecules with tailored properties.

The growing interest in halogenated phenylmethanols like this compound stems from their versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Researchers frequently search for "CAS 1978667-67-2 applications" or "synthesis of fluorinated phenylmethanols," reflecting the demand for specialized intermediates in drug discovery. Recent studies highlight its potential in creating kinase inhibitors and antimicrobial agents, aligning with trends in precision medicine.

From a synthetic chemistry perspective, (4-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol exhibits remarkable stability under ambient conditions while remaining reactive toward nucleophilic substitutions. This balance makes it ideal for modular synthesis—a hot topic in "green chemistry optimization" discussions. Analytical techniques like HPLC and NMR (particularly ¹⁹F-NMR) are critical for quality control, as queried in forums about "characterization of polyhalogenated aromatics."

Environmental considerations are increasingly shaping compound usage. While not classified as hazardous, proper handling of halogenated compounds remains essential. Searches for "biodegradability of fluorinated phenols" underscore this concern. Innovations in catalytic reduction methods may address such challenges, positioning 1978667-67-2 as a candidate for sustainable derivatization.

Industrial adoption of CAS 1978667-67-2 is rising due to its role in producing liquid crystal materials and OLED precursors—topics trending in materials science. Its electron-withdrawing substituents enable fine-tuning of electronic properties, answering queries about "designing aromatic monomers for optoelectronics." Patent analyses reveal growing IP activity around similar structures, particularly in Asia-Pacific markets.

For laboratory use, storage recommendations include protection from light and moisture—common questions in "handling air-sensitive alcohols" threads. Suppliers typically provide technical data sheets detailing melting point ranges (often 90-94°C) and solubility profiles (favoring polar aprotic solvents). These parameters are crucial for reaction planning, as noted in recent "high-yield coupling reactions" publications.

Future research directions may explore enzymatic modifications of (4-Bromo-3-chloro-2-fluorophenyl)(phenyl)methanol, tapping into biocatalysis trends. The compound's stereogenic center also invites investigations into asymmetric synthesis—an area generating queries like "chiral resolution of benzhydrol derivatives." Such developments could expand its utility in chiral auxiliaries and catalysts.